Cas no 937622-20-3 (3-(4-Isopropylphenyl)methylazetidine)

• Product Name: 3-(4-Isopropylphenyl)methylazetidine
• CAS No: 937622-20-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 1059113
• PubChem ID: 16780223
• Update Time: 2025-05-20

3-(4-Isopropylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Isopropylphenyl)methyl]azetidine
• 3-[(4-propan-2-ylphenyl)methyl]azetidine
• CS-0273839
• 937622-20-3
• AKOS000135771
• DTXSID20588375
• FT-0670540
• 3-{[4-(Propan-2-yl)phenyl]methyl}azetidine
• 3-(4-ISOPROPYLBENZYL)AZETIDINE
• EN300-1850849
• DB-262041
• 3-(4-Isopropylphenyl)methylazetidine

• Inchi： 1S/C13H19N/c1-10(2)13-5-3-11(4-6-13)7-12-8-14-9-12/h3-6,10,12,14H,7-9H2,1-2H3
• InChI Key： LNQQQHXIJINEJV-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC(=CC=2)C(C)C)C1

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.90070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-(4-Isopropylphenyl)methylazetidine

Compound CAS No. 937622-20-3: 3-(4-Isopropylphenyl)methylazetidine

3-(4-Isopropylphenyl)methylazetidine, identified by the CAS registry number 937622-20-3, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the isopropyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various applications in organic synthesis and pharmacology.

The structural elucidation of 3-(4-Isopropylphenyl)methylazetidine reveals a complex interplay between aromaticity and ring strain. The azetidine ring, being highly strained due to its small size, exhibits reactivity that is distinct from larger cyclic amines. This property has been leveraged in recent studies to explore its potential as a building block in the construction of bioactive molecules. Researchers have reported that the compound's reactivity can be modulated by varying the substituents on the phenyl ring, offering a versatile platform for drug design.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 937622-20-3. Traditionally, azetidines were challenging to synthesize due to their inherent instability. However, modern techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have streamlined the production process. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for applications in medicinal chemistry.

The pharmacological profile of 3-(4-Isopropylphenyl)methylazetidine has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a promising candidate for further exploration in the development of central nervous system (CNS) agents. Additionally, preliminary toxicity studies indicate that the compound has a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

In terms of industrial applications, CAS No. 937622-20-3 has found utility in the formulation of advanced materials and specialty chemicals. Its unique combination of thermal stability and reactivity makes it an attractive option for use in high-performance polymers and coatings. Recent collaborations between academic institutions and industry partners have led to breakthroughs in scaling up its production, paving the way for broader commercial adoption.

The environmental impact of 937622-20-3 has also been scrutinized in light of growing concerns over chemical sustainability. Research indicates that the compound degrades efficiently under aerobic conditions, reducing its ecological footprint compared to traditional synthetic intermediates. This attribute aligns with global efforts to promote green chemistry practices and minimize waste generation in chemical manufacturing.

In conclusion, 3-(4-Isopropylphenyl)methylazetidine, or CAS No. 937622-20-3, stands at the forefront of chemical innovation due to its versatile properties and wide-ranging applications. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.